Cas no 1337532-29-2 (GSK2656157)

• Product Name: GSK2656157
• CAS No: 1337532-29-2
• MF: C₂₃H₂₁FN₆O
• MW: 416.450847387314
• MDL: MFCD27997885
• CID: 1066845
• PubChem ID: 53469059
• Update Time: 2025-06-13

GSK2656157 Chemical and Physical Properties

Names and Identifiers

• GSK2656157
• 1-(5-(4-Amino-7-methyl-7H-pyrrolo[2,3-d]pyrimidin-5-yl)-4-fluoroindolin-1-yl)-2-(6-methylpyridin-2-yl)ethanone
• 1-?[5-?(4-?amino-?7-?methyl-?7H-?pyrrolo[2,?3-?d]?pyrimidin-?5-?yl)?-?4-?fluoro-?2,?3-?dihyd
• GSK-2656157
• AK174904
• 1-(5-(4-amino-7-methyl-7H-pyrrolo[2,3-d]pyrimidin-5-yl)-4-fluoroindolin-1-yl)-2-(6-methylpyridin-2-yl)ethan-1-one
• C23H21FN6O
• PRWSIEBRGXYXAJ-UHFFFAOYSA-N
• GTPL9544
• HMS3652P16
• AOB87106
• BCP09007
• s7033
• BDBM50442166
• 2448AH
• SB19409
• compound
• 1-[5-(4-Amino-7-methylpyrrolo[2,3-d]pyrimidin-5-yl)-4-fluoro-2,3-dihydroindol-1-yl]-2-(6-methylpyrid
• 1-[5-(4-Amino-7-methylpyrrolo[2,3-d]pyrimidin-5-yl)-4-fluoro-2,3-dihydroindol-1-yl]-2-(6-methylpyridin-2-yl)ethanone
• 1-[5-(4-Amino-7-methyl-7H-pyrrolo[2,3-d]pyrimidin-5-yl)-4-fluoro-2,3-dihydro-1H-indol-1-yl]-2-(6-methyl-2-pyridinyl)-ethanone; 5-[4-Fluoro-1-[(6-methyl-2-pyridinyl)acetyl]-2,3-dihydro-1H-indol-5-yl]-7-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine
• AKOS025404913
• HMS3747M09
• HY-13820
• J-006434
• 1-[5-(4-Amino-7-methyl-7H-pyrrolo[2,3-d]pyrimidin-5-yl)-4-fluoro-2,3-dihydro-1H-indol-1-yl]-2-(6-methyl-2-pyridinyl)ethanone
• 1-[5-(4-Amino-7-methyl-7H-pyrrolo[2,3-d]pyrimidin-5-yl)-4-fluoro-2,3-dihydro-1H-indol-1-yl]-2-(6-methyl-2-pyridinyl)-ethanone
• 1-(5-{4-AMINO-7-METHYLPYRROLO[2,3-D]PYRIMIDIN-5-YL}-4-FLUORO-2,3-DIHYDROINDOL-1-YL)-2-(6-METHYLPYRIDIN-2-YL)ETHANONE
• SCHEMBL870782
• GSK 2656157
• DA-31727
• PERK inhibitor GSK2656157
• compound 6 [PMID: 24900593]
• CCG-268839
• CHEMBL2441340
• AS-35165
• HMS3868L13
• SW222243-1
• 5-{4-fluoro-1-[(6-methyl-2-pyridinyl)acetyl]-2,3-dihydro-1H-indol-5-yl}-7-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine
• MFCD27997885
• AGN-PC-09SWN4
• 1337532-29-2
• CHEBI:139047
• 5-{4-fluoro-1[(6-methyl-2-pyridinyl)acetyl]-2,3-dihydro-1H-indol-5-yl}-7-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine
• EX-A439
• AC-32973
• NCGC00386314-01
• NCGC00386314-03
• CS-3262
• DTXSID101103941
• BRD-K41104902-001-01-3
• PERK inhibitor GSK2656157?

• MDL： MFCD27997885
• Inchi： 1S/C23H21FN6O/c1-13-4-3-5-14(28-13)10-19(31)30-9-8-16-18(30)7-6-15(21(16)24)17-11-29(2)23-20(17)22(25)26-12-27-23/h3-7,11-12H,8-10H2,1-2H3,(H2,25,26,27)
• InChI Key： PRWSIEBRGXYXAJ-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC2=C1CCN2C(CC1C=CC=C(C)N=1)=O)C1=CN(C)C2C1=C(N)N=CN=2

Computed Properties

• Exact Mass: 416.17600
• Monoisotopic Mass: 416.17608748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 3
• Complexity: 666
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.9
• XLogP3: 2.3

Experimental Properties

• Density: 1.43±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 744.6±60.0°C at 760 mmHg
• Solubility: Insuluble (3.4E-3 g/L) (25 ºC),
• PSA: 89.93000
• LogP: 3.83800

GSK2656157 Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on GSK2656157

GSK2656157 (CAS No. 1337532-29-2): A Promising Inhibitor in Oncology Research

GSK2656157, with the CAS number 1337532-29-2, is a potent and selective inhibitor of the bromodomain and extra-terminal (BET) family of proteins. This compound has garnered significant attention in the field of oncology due to its potential therapeutic applications in various types of cancer. BET inhibitors, including GSK2656157, target the bromodomain, a protein domain that recognizes and binds to acetylated lysine residues on histone proteins, thereby modulating gene expression. By inhibiting BET proteins, these compounds can disrupt the transcription of oncogenes and other pro-inflammatory genes, leading to potential anti-tumor effects.

The development of GSK2656157 has been driven by extensive preclinical and clinical research aimed at understanding its mechanism of action and therapeutic potential. Preclinical studies have demonstrated that GSK2656157 effectively inhibits the growth of various cancer cell lines, including those derived from hematological malignancies such as acute myeloid leukemia (AML) and solid tumors like non-small cell lung cancer (NSCLC). These findings have been supported by robust in vitro and in vivo experiments, which have shown that GSK2656157 can induce cell cycle arrest, apoptosis, and reduce tumor burden in animal models.

One of the key mechanisms by which GSK2656157 exerts its anti-tumor effects is through the inhibition of MYC expression. MYC is a critical oncogene that is frequently overexpressed in many cancers and plays a central role in cell proliferation and survival. By downregulating MYC expression, GSK2656157 can effectively suppress tumor growth and enhance the sensitivity of cancer cells to other therapeutic agents. This synergistic effect has been observed in combination studies with chemotherapy drugs and targeted therapies, suggesting that GSK2656157 may have a role in combination treatment regimens.

Clinical trials evaluating the safety and efficacy of GSK2656157 have also shown promising results. Phase I trials have demonstrated that the compound is well-tolerated at various dose levels, with manageable side effects such as fatigue, nausea, and thrombocytopenia. These trials have also provided valuable insights into the pharmacokinetic properties of GSK2656157, including its half-life, distribution, and metabolism. The data from these trials have paved the way for further clinical investigation, including Phase II trials in specific cancer types.

In addition to its direct anti-tumor effects, GSK2656157 has shown potential in modulating the tumor microenvironment. Recent studies have indicated that BET inhibitors can alter the immune landscape within tumors by reducing the expression of immune checkpoint molecules such as PD-L1. This modulation can enhance the efficacy of immune checkpoint inhibitors, making GSK2656157 a promising candidate for combination immunotherapy approaches.

The ongoing research into GSK2656157 continues to uncover new insights into its mechanisms of action and therapeutic applications. For instance, recent studies have explored the use of BET inhibitors in combination with other epigenetic modifiers to achieve more robust anti-tumor responses. These combinations are being investigated in preclinical models and early-phase clinical trials, with initial results showing promising synergistic effects.

In conclusion, GSK2656157 (CAS No. 1337532-29-2) represents a significant advancement in the field of oncology research. Its potent inhibition of BET proteins and downstream effects on gene expression make it a valuable tool for both preclinical studies and clinical applications. As research continues to evolve, it is likely that GSK2656157 will play an increasingly important role in the development of novel therapeutic strategies for cancer treatment.